Cas no 2172247-25-3 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}pentanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}pentanoic acid
• CAS No: 2172247-25-3
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6601417
• PubChem ID: 165764556
• Update Time: 2025-10-30

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}pentanoic acid
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}pentanoic acid
• 2172247-25-3
• EN300-1539677

• Inchi： 1S/C28H28N2O5/c1-3-19(15-26(31)32)29-27(33)18-13-12-17(2)25(14-18)30-28(34)35-16-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-14,19,24H,3,15-16H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： VVIWDFUGOFQQIF-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C)C=CC(=C1)C(NC(CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}pentanoic acid

Comprehensive Overview of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}pentanoic acid (CAS No. 2172247-25-3)

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}pentanoic acid (CAS No. 2172247-25-3) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for Fmoc-protected amino acid derivatives due to their critical role in drug discovery and bioconjugation. This compound’s versatility aligns with trending topics like targeted drug delivery and precision medicine, where customized peptides are engineered for therapeutic applications.

The molecular design of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}pentanoic acid incorporates a pentanoic acid backbone, which enhances solubility and reactivity in aqueous and organic solvents. This property is particularly relevant to current discussions around green chemistry and sustainable synthesis, as it reduces the need for harsh reagents. Laboratories focusing on high-throughput screening or combinatorial chemistry often prioritize such compounds for their efficiency in generating diverse molecular libraries. Additionally, the 4-methylphenyl moiety contributes to steric stability, a feature highly sought after in protease inhibitor development.

In the context of AI-driven drug discovery, CAS No. 2172247-25-3 has garnered attention for its compatibility with machine learning models that predict molecular interactions. The compound’s Fmoc group is a recurring subject in queries related to peptide coupling reagents and N-terminal protection strategies. Its application extends to biomaterials science, where it is used to functionalize surfaces for biosensors or tissue engineering scaffolds. This interdisciplinary relevance underscores its importance in both academic and industrial settings.

From a synthetic chemistry perspective, the compound’s carboxylic acid terminus allows for further derivatization, enabling the creation of hybrid peptidomimetics. Such derivatives are pivotal in addressing challenges like oral bioavailability and metabolic stability—key concerns in modern pharmacotherapy. Searches for custom peptide modifications or unnatural amino acids often highlight this compound as a reference standard. Furthermore, its CAS registry number (2172247-25-3) is frequently cited in patent literature, reflecting its commercial significance in intellectual property related to biopharmaceuticals.

Quality control and analytical validation of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}pentanoic acid typically involve advanced techniques like HPLC-MS and NMR spectroscopy. These methods align with the growing demand for high-purity building blocks in GMP-compliant manufacturing. The compound’s stability under ambient storage conditions also makes it a practical choice for global supply chains, a topic of interest in post-pandemic logistics discussions. As the pharmaceutical industry shifts toward continuous flow synthesis, this molecule’s robust reactivity profile positions it as a candidate for scalable production.

In summary, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}pentanoic acid (CAS No. 2172247-25-3) exemplifies innovation at the intersection of chemistry and biology. Its multifaceted applications—from peptide therapeutics to material science—resonate with contemporary research priorities. By addressing search trends like Fmoc deprotection kinetics or peptide-drug conjugates, this overview bridges technical expertise with real-world relevance, ensuring its utility for diverse scientific audiences.